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Introduction

Chromated Copper Arsenate (CCA) is a water-borne wood preservative that has been widely
used for decades to protect wood from fungal decay, insect infestation, and marine borers.[1][2]
Its efficacy stems from the synergistic action of its three main components: copper, chromium,
and arsenic. Copper primarily acts as a fungicide, arsenic is a potent insecticide and secondary
fungicide, and chromium serves as a fixative, binding the chemicals to the wood's cellular
structure and providing resistance to ultraviolet (UV) light.[1][3] The fixation process involves a
series of chemical reactions that render the preservative components highly insoluble and
resistant to leaching.[3]

The concentration of CCA retained in the wood, known as retention level, is critical and is
specified based on the intended application of the treated wood.[4][5] Higher retention levels
are required for wood in ground contact or in harsh environments compared to above-ground
applications.[4][6]

While historically effective, the use of CCA-treated wood in residential applications has been
restricted in many countries due to health and environmental concerns related to arsenic and
chromium.[1] However, it continues to be used in various industrial, agricultural, and marine
applications.[6][7] This document provides detailed application notes, quantitative data on
efficacy and leaching, and standardized experimental protocols for the evaluation of copper
arsenate-based wood preservatives.
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Data Presentation

Table 1: CCA Retention Levels and Corresponding
Applications

Retention
Level (pcf*)

Retention
Level ( kg/m 3)

Application

Use Category
(AWPA)

Expected
Service Life

0.25

4.0

Above Ground
(lumber, timber,

plywood)

UC3A, UC3B

> 25 years

0.40

6.4

Ground and
Freshwater
Contact (fence

posts, decks)

UC4A

25-30 years[6]

0.60

9.6

Ground Contact,
Critical Structural
Components
(wood
foundations,

poles)

uC4B

> 30 years[6]

0.80

12.8

Piles for
Freshwater and
Foundations,

Saltwater Splash

ucC4c

Variable

2.50

40.0

Saltwater
Immersion

(marine pilings)

UCS5A, UCSB,
ucsC

> 40 years

pcf: pounds per

cubic foot

Table 2: Efficacy of CCA-Treated Wood Against Fungal
Decay (Soil Block Test - 12 weeks)
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. CCA Retention ( Average Weight
Wood Species Fungus
kg/m 3) Loss (%)
) Gloeophyllum
Southern Pine 0 (Control) 55.2
trabeum (Brown Rot)
2.1 2.8
4.0 11
6.4 0.5
) Trametes versicolor
Southern Pine ) 0 (Control) 48.7
(White Rot)
2.1 35
4.0 19
6.4 0.8

Table 3: Efficacy of CCA-Treated Wood Against
sul Termi Eield Stal |

. . Average
. . Visual Rating .
. Termite CCA Retention Weight Loss
Wood Species . (10 = Sound, 0
Species ( kg/m 3) . (%) after 2
= Failure)
years
) Reticulitermes
Southern Pine ] 0 (Control) 3.2 68.4
flavipes
4.0 9.8 <20
6.4 10.0 <10
Koompassia Coptotermes
) ] 0 (Control) - >15.0
malaccensis curvignathus
6.0 (equivalent) 9.8 2.0[2]
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Table 4: Leaching of CCA Components from Treated
Wood

. . CCA Retention Leaching Rate
Leaching Test Wood Species Component
( kg/m 3) (mg/m?lyear)
Field Exposure . .
Weathered Pine 2.7 Arsenic 476
(1 year)
Chromium <190
Copper <190
Weathered Pine 35.4 Arsenic 9524
Chromium 1905
Copper 1905

Experimental Protocols
Protocol 1: Laboratory Soil-Block Test for Fungal Decay
Resistance (Adapted from AWPA Standard E10)

1. Objective: To determine the toxic limits of a wood preservative against pure cultures of wood
decay fungi.

2. Materials:

o Test wood specimens (e.g., Southern pine sapwood), 19 x 19 x 19 mm.
e Wood preservative solution (CCA) at various concentrations.

o Test fungi cultures (e.g., Gloeophyllum trabeum, Trametes versicolor).
o Feeder strips of the same wood species.

e Culture bottles (225 ml or 8 0z) with screw caps.

» Soil (sifted, with adjusted water-holding capacity).
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Balance (accurate to 0.01 g).

Drying oven.

Autoclave.

Laminar flow hood.

. Methodology:

Specimen Preparation:

Cut wood blocks with the 19 mm dimension in the direction of the grain.
Number each block and determine its initial dry weight.
Group the blocks for treatment with different preservative retentions.

Preservative Treatment:

Treat the wood blocks with a series of graded concentrations of the CCA solution using a
vacuum desiccator.
Calculate the retention of preservative in each block based on the weight gain.

Post-Treatment Conditioning:
Allow the treated blocks to air-dry in a fume hood to allow for fixation of the preservative.
Culture Bottle Preparation:

Add soil to each culture bottle to about one-half its volume.

Add distilled water to the soil to bring its moisture content to the desired level.
Place a feeder strip on the surface of the soil.

Cap the bottles and sterilize them in an autoclave.

Inoculation:

In a laminar flow hood, inoculate the feeder strips with the test fungus.
Incubate the bottles at the optimal temperature for the fungus until the feeder strips are
covered with mycelium.

Exposure of Test Blocks:
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Sterilize the treated and untreated control blocks.
Place the sterilized blocks onto the mycelium-covered feeder strips.

Incubation:

Incubate the bottles for a specified period (typically 12 weeks) at a controlled temperature
and humidity.

Data Collection and Analysis:

At the end of the incubation period, remove the blocks from the bottles and carefully clean off
any surface mycelium.

Determine the final dry weight of each block.

Calculate the percentage weight loss for each block.

The lowest preservative retention that prevents a significant weight loss is considered the
toxic threshold.

Protocol 2: Field Test with Stakes for Evaluating Wood
Preservatives (Adapted from ASTM D1758 | AWPA E7)

1

. Objective: To determine the relative permanence and effectiveness of wood preservatives in

stakes exposed in field plots.[8][9][10]

2

3

. Materials:

Wood stakes (e.g., Southern pine sapwood), typically 19 x 19 x 457 mm.

Wood preservative solution (CCA) at various concentrations.

Treatment cylinder capable of pressure impregnation.

Field plot with known decay and termite hazard.

Tags for identifying stakes.

. Methodology:

Stake Preparation:
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o Prepare stakes from clear, straight-grained sapwood.
o Condition the stakes to a uniform moisture content.
» Determine the initial weight of each stake.

e Preservative Treatment:

o Treat the stakes with different retentions of the CCA preservative using a pressure treatment
process.
 Include untreated control stakes and stakes treated with a reference preservative.

o Post-Treatment Handling:

 After treatment, weigh the stakes to determine the preservative retention.
» Store the treated stakes in a manner that allows for complete fixation of the preservative.

¢ |nstallation of Stakes:

« Install the stakes vertically in the ground in the field plot, burying them to half their length.
e Randomize the placement of the stakes.

 Inspection:

 Inspect the stakes at regular intervals (e.g., annually).
o For decay, visually inspect and probe the stakes to assess the extent of deterioration.
o For termites, examine the stakes for evidence of attack.

e Rating:

» Assign a numerical rating to each stake based on the extent of decay and/or termite attack,
according to a standard rating scale (e.g., 10 for no attack, O for failure).

o Data Analysis:

o Calculate the average rating for each treatment group at each inspection interval.
e The performance of the test preservative is evaluated by comparing the ratings of the treated
stakes to those of the untreated controls and the reference preservative over time.

Mandatory Visualizations
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Caption: Chemical fixation pathway of CCA components in wood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Copper Arsenate in
Wood Preservation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155715#applications-of-copper-arsenate-in-wood-
preservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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